Cefmenoxime

• IUPAC Name: (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• InChI: InChI=1S/C16H17N9O5S3/c1-24-16(20-22-23-24)33-4-6-3-31-13-9(12(27)25(13)10(6)14(28)29)19-11(26)8(21-30-2)7-5-32-15(17)18-7/h5,9,13H,3-4H2,1-2H3,(H2,17,18)(H,19,26)(H,28,29)/b21-8-/t9-,13-/m1/s1
• InChI Key: HJJDBAOLQAWBMH-YCRCPZNHSA-N
• Canonical SMILES: CN1C(=NN=N1)SCC2=C(N3C(C(C3=O)NC(=O)C(=NOC)C4=CSC(=N4)N)SC2)C(=O)O
• Isomeric SMILES: CN1C(=NN=N1)SCC2=C(N3[C@@H]([C@@H](C3=O)NC(=O)/C(=N\OC)/C4=CSC(=N4)N)SC2)C(=O)O
• Molecular Formula: C16H17N9O5S3
• Related CAS: 75738-58-8 (hydrochloride (2:1))
• DSSTOX Substance ID: DTXSID2022755
• Molecular Weight: 511.6 g/mol
• Physical Description: Solid
• Solubility: 4.46e-01 g/L
• Mechanism of Action: The bactericidal activity of cefmenoxime results from the inhibition of cell wall synthesis via affinity for penicillin-binding proteins (PBPs). Cefmenoxime is stable in the presence of a variety of b-lactamases, including penicillinases and some cephalosporinases.
• CAS RN: 65085-01-0

Description

Cefmenoxime is a third-generation cephalosporin antibiotic known for its broad-spectrum activity against both gram-positive and gram-negative bacteria. It is particularly effective in treating female gynecologic and obstetric infections . This compound is a semisynthetic beta-lactam antibiotic, which means it is derived from naturally occurring cephalosporins but has been chemically modified to enhance its antibacterial properties .

Scientific Research Applications

Cefmenoxime has several scientific research applications:

Chemistry: It is used as a model compound to study the synthesis and reactivity of beta-lactam antibiotics.

Biology: Researchers use this compound to study bacterial resistance mechanisms and the efficacy of beta-lactam antibiotics against different bacterial strains.

Medicine: This compound is primarily used to treat infections caused by susceptible bacteria, including urinary tract infections, respiratory tract infections, postoperative infections, and gonorrhea.

Industry: The compound is used in the pharmaceutical industry for the development of new antibiotics and to improve the efficacy of existing ones.

Mechanism of Action

The bactericidal activity of cefmenoxime results from its ability to inhibit cell wall synthesis in bacteria. It achieves this by binding to penicillin-binding proteins (PBPs), which are essential for the cross-linking of peptidoglycan chains in the bacterial cell wall. By inhibiting these proteins, this compound prevents the formation of a functional cell wall, leading to bacterial cell lysis and death . This compound is stable in the presence of various beta-lactamases, including penicillinases and some cephalosporinases, which enhances its effectiveness against resistant bacterial strains .

Future Directions

Cefmenoxime has been identified as a potential inhibitor of SARS-CoV-2 Nonstructural Protein 15. These compounds will be further investigated for their effects on the endoribonuclease activity of NSP15 and the viral replication of SARS-CoV-2 using biochemical and cellular assays.

Biochemical Analysis

Biochemical Properties

Cefmenoxime’s bactericidal activity results from the inhibition of cell wall synthesis via affinity for penicillin-binding proteins (PBPs) . It is stable in the presence of a variety of beta-lactamases, including penicillinases and some cephalosporinases . It interacts with enzymes such as Peptidoglycan synthase FtsI and Penicillin-binding protein 1A .

Cellular Effects

This compound has broad-spectrum activity against Gram-positive and Gram-negative bacteria . Its bactericidal activity results from the inhibition of cell wall synthesis, which affects cell function

Molecular Mechanism

The mechanism of action of this compound involves the inhibition of cell wall synthesis . It achieves this by binding to penicillin-binding proteins (PBPs), which are essential for cell wall synthesis . This binding interaction inhibits the function of these enzymes, leading to cell wall weakening and eventual bacterial cell death .

Temporal Effects in Laboratory Settings

While specific studies on the temporal effects of this compound in laboratory settings are limited, it is known that this compound has a half-life of approximately 1 hour This suggests that its effects are relatively short-lived, and repeated dosing may be necessary to maintain its antibacterial activity

Dosage Effects in Animal Models

It is generally recommended that the dosage be adjusted based on the type and severity of the infection, the susceptibility of the causative organism, and the condition of the patient .

Metabolic Pathways

This compound is not appreciably metabolized . It is primarily excreted unchanged, indicating that it does not undergo significant transformations within metabolic pathways

Transport and Distribution

This compound is administered intramuscularly or intravenously, and its bioavailability is approximately 100% following intramuscular injection

Preparation Methods

The synthesis of cefmenoxime involves several steps. The process begins with the alkylation of ethyl 2-hydroxyimino-3-oxobutanoate using dimethyl sulfate to produce ethyl (2Z)-2-methoxyimino-3-oxo-butanoate. This intermediate is then halogenated with molecular bromine to form ethyl 4-bromo-2-methoxyimino-3-oxobutanoate. Subsequent treatment with thiourea yields ethyl (Z)-2-(2-amino-4-thiazolyl)-2-methoxyiminoacetate, which is reacted with chloroacetyl chloride to form an amide. Saponification with potassium hydroxide, followed by halogenation with phosphorus pentachloride, leads to the formation of the desired cephalosporin intermediate. The final steps involve amide formation, removal of protecting groups, and thioether formation with 5-mercapto-1-methyltetrazole .

Chemical Reactions Analysis

Cefmenoxime undergoes various chemical reactions, including:

Oxidation and Reduction: These reactions are less common for this compound due to its stable beta-lactam ring.

Substitution Reactions: The compound can undergo substitution reactions, particularly at the thiazole and tetrazole rings.

Hydrolysis: This compound is susceptible to hydrolysis, especially in the presence of beta-lactamases, which can break the beta-lactam ring and render the antibiotic inactive.

Common reagents used in these reactions include dimethyl sulfate, molecular bromine, thiourea, chloroacetyl chloride, potassium hydroxide, and phosphorus pentachloride . The major products formed from these reactions are various intermediates that lead to the final this compound compound.

Comparison with Similar Compounds

Cefmenoxime is similar to other third-generation cephalosporins such as cefotaxime, ceftizoxime, and ceftriaxone. it has unique properties that set it apart:

Cefotaxime: Both this compound and cefotaxime have broad-spectrum activity, but this compound is more stable in the presence of certain beta-lactamases.

Ceftizoxime: This compound and ceftizoxime share similar antibacterial spectra, but this compound has a slightly different side chain that may affect its pharmacokinetics and stability.

Ceftriaxone: While ceftriaxone has a longer half-life and can be administered less frequently, this compound is preferred in certain clinical situations due to its specific activity profile.

Similar compounds include cefuroxime, ceftizoxime, cefpodoxime, and cefotaxime .